Cas no 1235667-28-3 (N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide
• CAS No: 1235667-28-3
• MF: C₂₁H₃₃N₃O₂S
• MW: 391.570624113083
• CID: 5984374
• PubChem ID: 49688059
• Update Time: 2025-06-10

N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide
• N-tert-butyl-4-[[(1-thiophen-2-ylcyclopentanecarbonyl)amino]methyl]piperidine-1-carboxamide
• VU0631172-1
• N-(tert-butyl)-4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxamide
• AKOS024491955
• 1235667-28-3
• N-tert-butyl-4-({[1-(thiophen-2-yl)cyclopentyl]formamido}methyl)piperidine-1-carboxamide
• F5033-2671

• Inchi： 1S/C21H33N3O2S/c1-20(2,3)23-19(26)24-12-8-16(9-13-24)15-22-18(25)21(10-4-5-11-21)17-7-6-14-27-17/h6-7,14,16H,4-5,8-13,15H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key： HMEXJYBDEPHKLQ-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(CNC(C2(C3SC=CC=3)CCCC2)=O)CC1

Computed Properties

• Exact Mass: 391.22934848g/mol
• Monoisotopic Mass: 391.22934848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide

Comprehensive Overview of N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide (CAS No. 1235667-28-3)

The compound N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide, identified by its CAS No. 1235667-28-3, is a highly specialized organic molecule with a unique structural framework. Its complex name reflects its intricate design, combining a piperidine core with thiophene and tert-butyl moieties. This structure suggests potential applications in pharmaceutical research, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly interested in such compounds due to their ability to modulate specific biological pathways, making them valuable candidates for drug discovery.

In recent years, the demand for piperidine derivatives and thiophene-containing compounds has surged, driven by their versatility in medicinal chemistry. The inclusion of a cyclopentylformamido group in N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide further enhances its potential as a scaffold for designing enzyme inhibitors or receptor modulators. This aligns with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal off-target effects. The compound’s carboxamide functionality also opens doors for further derivatization, a key strategy in optimizing drug-like properties.

From a synthetic chemistry perspective, CAS No. 1235667-28-3 represents a challenging yet rewarding target for organic synthesis. Its tert-butyl group provides steric hindrance, which can influence the compound’s conformational stability and binding affinity. Meanwhile, the thiophene ring contributes to its aromatic character, potentially enhancing interactions with biological targets. Such features are often explored in the context of fragment-based drug design, a hot topic in modern pharmaceutical research. Scientists are also investigating similar compounds for their potential in treating neurodegenerative diseases, a field that has gained significant attention due to the rising prevalence of conditions like Alzheimer’s and Parkinson’s.

The pharmacological profile of N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide remains an area of active exploration. Preliminary studies suggest that its unique structure could interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, both of which are critical targets in drug development. This hypothesis is supported by the growing body of literature on heterocyclic compounds and their role in modulating cellular signaling pathways. Additionally, the compound’s lipophilic properties may influence its bioavailability, a factor of paramount importance in pharmacokinetic optimization.

Beyond its potential therapeutic applications, CAS No. 1235667-28-3 is also of interest to material scientists. The integration of thiophene and piperidine units could lend itself to the development of advanced polymers or conductive materials, given the electronic properties of such heterocycles. This dual applicability underscores the compound’s versatility and aligns with the broader trend of multidisciplinary research in chemistry and materials science.

In conclusion, N-tert-butyl-4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxamide stands as a compelling example of modern chemical innovation. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. As the scientific community continues to unravel its potential, this compound may pave the way for breakthroughs in drug discovery and material science, addressing some of the most pressing challenges in these fields.